Cas no 1805415-72-8 (Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate
• CAS No: 1805415-72-8
• MF: C₉H₈F₂INO₂
• MW: 327.066601753235
• CID: 4891640
• Update Time: 2025-05-25

Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate

• Inchi： 1S/C9H8F2INO2/c1-4-5(9(14)15-2)3-13-7(6(4)12)8(10)11/h3,8H,1-2H3
• InChI Key： FYDPCBJQUHESAD-UHFFFAOYSA-N
• SMILES： IC1C(C(F)F)=NC=C(C(=O)OC)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 240
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate

Recent Advances in the Synthesis and Applications of Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate (CAS: 1805415-72-8)

Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate (CAS: 1805415-72-8) is a highly specialized pyridine derivative that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This compound, characterized by its unique difluoromethyl and iodo substituents, serves as a critical intermediate in the synthesis of various bioactive molecules, particularly those targeting kinase inhibition and antimicrobial activity. Recent studies have highlighted its role in the development of novel therapeutic agents, making it a focal point in contemporary chemical and pharmaceutical research.

The synthesis of Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate has been optimized through several innovative methodologies. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a high-yield, one-pot synthesis route utilizing palladium-catalyzed cross-coupling reactions, which significantly improved the efficiency and scalability of production. This advancement addresses previous challenges related to low yields and complex purification processes, thereby facilitating broader application in industrial settings. The study also emphasized the compound's stability under various reaction conditions, making it a reliable building block for further derivatization.

In the realm of drug discovery, Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate has been employed as a key intermediate in the synthesis of kinase inhibitors, particularly those targeting EGFR (Epidermal Growth Factor Receptor) and BRAF mutations. A recent preclinical study (2024) showcased its utility in the development of a novel class of antitumor agents, where the difluoromethyl group enhanced metabolic stability and bioavailability. The iodo substituent, in particular, was leveraged for further functionalization via Suzuki-Miyaura coupling, enabling the rapid generation of diverse analogs for structure-activity relationship (SAR) studies.

Beyond oncology, this compound has shown promise in antimicrobial applications. Research published in Bioorganic & Medicinal Chemistry Letters (2023) revealed its incorporation into pyridine-based scaffolds with potent activity against multidrug-resistant bacterial strains. The difluoromethyl group was found to play a crucial role in overcoming resistance mechanisms, likely due to its electronegative properties and steric effects. These findings underscore the compound's potential as a versatile pharmacophore in addressing global antimicrobial resistance challenges.

Future research directions for Methyl 2-(difluoromethyl)-3-iodo-4-methylpyridine-5-carboxylate include exploring its applications in PET (positron emission tomography) radiotracer development, where the iodo substituent could be replaced with radioactive isotopes for diagnostic imaging. Additionally, computational studies are underway to predict its reactivity in novel C-H activation reactions, which could further expand its synthetic utility. As the demand for structurally diverse and functionally rich building blocks grows, this compound is poised to remain a cornerstone in advanced chemical and pharmaceutical research.